![molecular formula C9H6ClNO4 B2665990 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride CAS No. 1909313-31-0](/img/structure/B2665990.png)
4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride
Description
4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry and drug discovery. This compound belongs to the class of pyranopyridine derivatives and has been shown to possess various biological activities.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride, focusing on six unique applications:
Anticancer Activity
4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride has shown promising anticancer properties. Research indicates that derivatives of this compound can inhibit the proliferation of various cancer cell lines, including prostate, ovarian, and cervical cancers . The compound’s ability to induce apoptosis and inhibit cell growth makes it a potential candidate for developing new anticancer drugs.
Antimicrobial Properties
This compound exhibits significant antimicrobial activity against a range of bacterial and fungal pathogens. Studies have demonstrated its effectiveness in inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as various fungal species . This broad-spectrum antimicrobial activity suggests its potential use in developing new antibiotics or antifungal agents.
Anti-inflammatory Effects
4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride has been investigated for its anti-inflammatory properties. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes . This makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease.
Antiviral Activity
Research has shown that this compound possesses antiviral properties, particularly against viruses such as HIV and influenza . Its mechanism of action involves inhibiting viral replication and preventing the virus from entering host cells. This antiviral activity highlights its potential in developing new antiviral medications.
Enzyme Inhibition
4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride has been studied for its ability to inhibit various enzymes. For example, it has been found to inhibit the activity of human Chk1 kinase, an enzyme involved in cell cycle regulation . This enzyme inhibition property can be exploited in developing drugs for diseases where enzyme dysregulation is a factor, such as cancer and metabolic disorders.
Green Chemistry Applications
The synthesis of 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride can be achieved through green chemistry methods. Researchers have developed environmentally friendly synthesis routes that use water as a solvent and avoid toxic reagents . These green synthesis methods not only reduce environmental impact but also make the production process more sustainable and cost-effective.
properties
IUPAC Name |
4-oxopyrano[2,3-c]pyridine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5NO4.ClH/c11-6-3-7(9(12)13)14-8-4-10-2-1-5(6)8;/h1-4H,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMONHQFZTZXYBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1C(=O)C=C(O2)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1909313-31-0 |
Source
|
| Record name | 4-oxo-4H-pyrano[2,3-c]pyridine-2-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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